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Compound of Interest

Compound Name: 4-amino-N-pyridin-4-ylbenzenesulfonamide

cat. No.: B1309513

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antibacterial properties of two prominent sulfonamide antibiotics: sulfapyridine and
sulfamethoxazole. While both compounds share a common mechanism of action, variations in their chemical structures can influence
their spectrum of activity and overall efficacy. This document summarizes their antibacterial profiles, presents available quantitative
data on their activity, and outlines the experimental protocols used for their evaluation.

Mechanism of Action

Both sulfapyridine and sulfamethoxazole are synthetic bacteriostatic agents that function as competitive inhibitors of the bacterial
enzyme dihydropteroate synthase (DHPS).[1][2][3] This enzyme is crucial for the synthesis of dihydrofolic acid, a precursor to
tetrahydrofolic acid, which is essential for the production of nucleic acids and certain amino acids in bacteria. By mimicking the natural
substrate, para-aminobenzoic acid (PABA), these sulfonamides block the folic acid synthesis pathway, thereby inhibiting bacterial
growth and reproduction.[1][2][3] Mammalian cells are unaffected as they obtain folic acid from their diet and do not possess the
DHPS enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic
procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness
of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our
Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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